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Compound of Interest

Compound Name: Piperazinomycin

Cat. No.: B1211242

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the discovery, isolation, and
characterization of piperazinomycin, an antifungal antibiotic produced by the actinomycete
Streptoverticillium olivoreticuli. All data is derived from the seminal work of Tamai et al. (1982)
unless otherwise specified.

Data Presentation

The following tables summarize the key quantitative data regarding the fermentation, isolation,
and characterization of piperazinomycin.

Table 1: Fermentation and Isolation of Piperazinomycin
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Parameter Value Reference

Streptoverticillium
Producing Organism olivoreticuli subsp.
neoenacticus

Fermentation Method Cultured broth

Extraction from Mycelial Cake Methanol extraction

Adsorption on Amberlite XAD-
Extraction from Broth Filtrate 2, elution with aqueous

acetone

Column chromatography
o (Sephadex LH-20, Sephadex
Purification Steps . )
G-15), Preparative thin-layer

chromatography (silica gel)

| Fermentation Yield | Detailed quantitative data not available in the provided search results. | |

Table 2: Physicochemical Properties of Piperazinomycin

Property Value Reference
Molecular Formula C12H20N20:2

Molecular Weight 224.30 g/mol

Nature Basic and lipophilic

) ] Specific m/z value not
High-Resolution Mass ] ] )
available in the provided
Spectrum
search results.

) ] Specific value not available in
Optical Rotation .
the provided search results.

| Solubility | Extractable with methyl isobutyl ketone at alkaline pH | |

Table 3: Spectroscopic Data for Piperazinomycin
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Spectroscopic Method Observed Data Reference
High-Resolution Mass Determined the molecular
Spectrometry formula to be C12H20N202.

Utilized for characterization.

Specific chemical shifts and

Magnetic Resonance _
coupling constants are not

Spectrosco
P Py available in the provided

search results.

| Infrared Spectroscopy | Utilized for characterization. Specific absorption bands are not
available in the provided search results. | |

Table 4: Antifungal Activity of Piperazinomycin

. Minimum Inhibitory
Organism . Reference
Concentration (MIC)

Showed inhibitory activity.

. Specific MIC values are
Fungi and Yeasts ] .
not available in the

provided search results.

| Trichophyton spp. | Showed especially strong inhibitory activity. Specific MIC values are not
available in the provided search results. | |

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the discovery and
isolation of piperazinomycin, based on the available information.

Fermentation of Streptoverticillium olivoreticuli

A detailed protocol for the fermentation of Streptoverticillium olivoreticuli subsp. neoenacticus
to produce piperazinomycin is not fully available in the provided search results. The
production is carried out in a cultured broth.
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Isolation and Purification of Piperazinomycin

The isolation of piperazinomycin is a multi-step process involving extraction from both the
mycelial cake and the broth filtrate.

From Mycelial Cake:

o Separate the mycelial cake from the cultured broth.

» Extract the mycelial cake with methanol.

o Combine the methanol extract with the extract from the broth filtrate for further purification.

From Broth Filtrate:

Pass the broth filtrate through a column packed with Amberlite XAD-2 resin to adsorb
piperazinomycin.

Wash the column to remove impurities.

Elute the piperazinomycin from the resin using aqueous acetone.

Concentrate the eluate.

Combined Purification:

o Adjust the pH of the combined extracts to an alkaline value.

o Extract the agueous solution with methyl isobutyl ketone.

o Concentrate the organic extract to yield a crude extract of piperazinomycin.

o Apply the crude extract to a Sephadex LH-20 column for column chromatography.
» Further purify the active fractions on a Sephadex G-15 column.

o Perform final purification using preparative thin-layer chromatography on silica gel to obtain
pure piperazinomycin.
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Structural Elucidation

The molecular formula of piperazinomycin was determined by high-resolution mass
spectrometry. Further structural characterization was performed using magnetic resonance
spectroscopy and infrared spectroscopy.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the isolation of
piperazinomycin.
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Caption: Workflow for the isolation and purification of piperazinomycin.
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No signaling pathways were described in the provided search results.

 To cite this document: BenchChem. [Piperazinomycin: A Technical Guide to its Discovery,
Isolation, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211242#piperazinomycin-discovery-and-isolation-
from-streptoverticillium-olivoreticuli]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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